5-[(Cyclopentylamino)sulfonyl]indolinyl 2-furyl ketone
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Description
5-[(Cyclopentylamino)sulfonyl]indolinyl 2-furyl ketone is a useful research compound. Its molecular formula is C18H20N2O4S and its molecular weight is 360.43. The purity is usually 95%.
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Scientific Research Applications
Recyclization and Synthesis Techniques
Recyclization of Aminophenyl Bisfurylmethanes : Research demonstrates the recyclization of (2-aminophenyl)bis(5-tert-butyl-2-furyl)methane derivatives, revealing how acid-catalyzed recyclization leads to the formation of various indoles, highlighting the synthetic versatility of furyl and indolyl compounds (Butin, Smirnov, & Trushkov, 2008).
Cyclopropanation of Alkenes : The cyclopropanation of alkenes with conjugated ene-yne-ketones results in furylcyclopropane derivatives, showcasing applications in the synthesis of structurally complex molecules (Miki et al., 2004).
Palladium-Catalyzed Heteroarylation : Demonstrates the coupling of indolylzinc derivatives with halopyridines, leading to the formation of pyridylindoles. This method highlights the utility in synthesizing compounds with potential applications in alkaloid synthesis (Amat, Hadida, Pshenichnyi, & Bosch, 1997).
Novel Catalytic Reactions and Synthesis
Brønsted Acid Ionic Liquid-Catalyzed Reductive Alkylation : A study on the synthesis of cycloalkylated indole without external reductants using a sulfonyl-functionalized Brønsted acid ionic liquid. This innovation opens avenues for sustainable and efficient synthesis methods (Taheri, Lai, Cheng, & Gu, 2015).
Rhodium-Catalyzed Denitrogenative Hydration : The conversion of N-sulfonyl-1,2,3-triazoles to α-amino ketones via rhodium catalysis, showcasing a method for the aminohydroxylation of terminal alkynes. This highlights the potential for creating complex molecules through innovative catalytic reactions (Miura, Biyajima, Fujii, & Murakami, 2012).
Applications in Heterocyclic Chemistry and Medicinal Chemistry
Synthesis of Furo[2′,3′3,4]cyclohepta[1,2-b]indoles
: Explores the synthesis of tetracyclic compounds, indicating methods for creating complex heterocyclic structures, which could have applications in medicinal chemistry (Butin, Kostyukova, Tsiunchik, Uchuskin, Serdyuk, & Trushkov, 2011).
Properties
IUPAC Name |
N-cyclopentyl-1-(furan-2-carbonyl)-2,3-dihydroindole-5-sulfonamide |
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InChI |
InChI=1S/C18H20N2O4S/c21-18(17-6-3-11-24-17)20-10-9-13-12-15(7-8-16(13)20)25(22,23)19-14-4-1-2-5-14/h3,6-8,11-12,14,19H,1-2,4-5,9-10H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJQRPCWXIWQKHS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NS(=O)(=O)C2=CC3=C(C=C2)N(CC3)C(=O)C4=CC=CO4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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